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Abstract
1-Penten-4-yn-3-ol (CAS: 14304-27-9) is a bifunctional organic molecule of significant interest

in synthetic chemistry.[1] Its structure, incorporating a terminal vinyl group, a terminal alkyne,

and a secondary alcohol, makes it a versatile precursor for the synthesis of more complex

molecules and potential pharmaceutical agents.[1] This guide provides an in-depth analysis of

the core spectroscopic techniques used to characterize 1-Penten-4-yn-3-ol: Nuclear Magnetic

Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS). By integrating established principles with data from analogous structures,

this document serves as a technical resource for researchers, offering insights into spectral

interpretation, experimental design, and the validation of this key synthetic intermediate.
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1-Penten-4-yn-3-ol, with the molecular formula C₅H₆O, possesses a unique arrangement of

functional groups that dictates its chemical reactivity and spectroscopic signature.[2]

Understanding this structure is fundamental to interpreting the data that follows.

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge

[fontsize=10];

// Atom nodes C1 [label="C1", pos="0,0!", fontcolor="#202124"]; C2 [label="C2", pos="1.5,0.5!",

fontcolor="#202124"]; C3 [label="C3", pos="3,0!", fontcolor="#202124"]; C4 [label="C4",

pos="4.5,0.5!", fontcolor="#202124"]; C5 [label="C5", pos="5.5,0.5!", fontcolor="#202124"]; O6

[label="O", pos="3,-1.5!", fontcolor="#EA4335"]; H_O [label="H", pos="3.5,-2!",

fontcolor="#202124"]; H1a [label="H", pos="-0.5,-0.7!", fontcolor="#202124"]; H1b [label="H",

pos="-0.5,0.7!", fontcolor="#202124"]; H2 [label="H", pos="1.5,1.2!", fontcolor="#202124"]; H3

[label="H", pos="3.5,0.7!", fontcolor="#202124"]; H5 [label="H", pos="6.5,0.5!",

fontcolor="#202124"];

// Bonds C1 -- C2 [label="="]; C2 -- C3; C3 -- C4; C4 -- C5 [label="≡"]; C3 -- O6; O6 -- H_O; C1

-- H1a; C1 -- H1b; C2 -- H2; C3 -- H3; C5 -- H5; } Caption: Molecular structure of 1-Penten-4-
yn-3-ol with atom numbering.

Table 1: Physicochemical Properties of 1-Penten-4-yn-3-ol

Property Value Source

CAS Number 14304-27-9 [2]

Molecular Formula C₅H₆O [2]

Molecular Weight 82.10 g/mol [1][3]

Boiling Point 111.4 °C at 760 mmHg [2]

Density 0.935 g/cm³ [2]

Refractive Index 1.465 [2]

Safety
Causes serious eye damage

(GHS Hazard H318)
[3]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 1-Penten-4-yn-3-ol, ¹H and ¹³C NMR provide unambiguous

confirmation of its structure by identifying the distinct chemical environments of each proton

and carbon atom.

¹H NMR Spectroscopy
Expertise & Experience: The ¹H NMR spectrum of this molecule is expected to be highly

informative. The vinyl protons (H1a, H1b, H2) will exhibit characteristic splitting patterns (J-

coupling) that confirm their connectivity. The carbinol proton (H3) is expected to couple to its

neighbors, and the terminal alkyne proton (H5) will appear as a sharp singlet, albeit with

potential long-range coupling. The hydroxyl proton (H on O6) typically appears as a broad

singlet, and its chemical shift can be concentration-dependent.

Experimental Protocol: ¹H NMR Acquisition

Sample Preparation: Dissolve 5-10 mg of 1-Penten-4-yn-3-ol in ~0.6 mL of deuterated

chloroform (CDCl₃).

Internal Standard: Add a small drop of a solution containing tetramethylsilane (TMS, 0 ppm)

as an internal standard.

Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

Acquisition Parameters:

Pulse Angle: 30-45°

Acquisition Time: ~4 seconds

Relaxation Delay: 2 seconds

Number of Scans: 16-64 (for good signal-to-noise)

Data Processing: Process the resulting Free Induction Decay (FID) with an exponential

multiplication (line broadening of ~0.3 Hz) and perform a Fourier transform. Phase and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b084421/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-analytical-guide-to-1-penten-4-yn-3-ol
https://www.benchchem.com/product/b084421/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-analytical-guide-to-1-penten-4-yn-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


baseline correct the spectrum and integrate the signals.

Table 2: Predicted ¹H NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCl₃) Note: Predicted

values are based on established chemical shift ranges and data from analogous compounds

such as 1-penten-3-ol.
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Proton(s)
Predicted δ
(ppm)

Multiplicity
Coupling
Constant (J) in
Hz

Assignment
Rationale

H5 (≡C-H) ~2.5 Doublet
J ≈ 2.0 (long-

range to H3)

Terminal alkyne

proton,

deshielded by

the triple bond.

OH 1.5 - 3.5 Broad Singlet N/A

Labile proton,

position and

shape are

solvent/concentr

ation dependent.

H3 (-CH(OH)-) ~4.8 Quartet or ddd
J ≈ 6.0 (to H2), J

≈ 2.0 (to H5)

Carbinol proton,

deshielded by

the adjacent

oxygen and

unsaturated

systems.

H2 (=CH-) ~5.9 ddd

J ≈ 17.0 (trans to

H1b), J ≈ 10.5

(cis to H1a), J ≈

6.0 (to H3)

Vinylic proton,

complex splitting

due to coupling

with three other

protons.

H1a (=CH₂) ~5.2
Doublet of

Doublets

J ≈ 10.5 (cis to

H2), J ≈ 1.5

(geminal)

Vinylic proton cis

to the main

chain.

H1b (=CH₂) ~5.4
Doublet of

Doublets

J ≈ 17.0 (trans to

H2), J ≈ 1.5

(geminal)

Vinylic proton

trans to the main

chain.

¹³C NMR Spectroscopy
Expertise & Experience: The molecule's lack of symmetry means that all five carbon atoms are

chemically distinct and should produce five unique signals in the ¹³C NMR spectrum. The
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positions of these signals are highly predictable based on the hybridization and electronic

environment of each carbon. While direct experimental data is not publicly available, PubChem

confirms its existence, likely within the Wiley SpectraBase.[3]

Experimental Protocol: ¹³C NMR Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher

concentration (20-50 mg) may be beneficial.

Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer

equipped with a broadband probe.

Acquisition Parameters:

Technique: Proton-decoupled (standard)

Pulse Angle: 30-45°

Acquisition Time: ~1.5 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 512-2048 (due to the low natural abundance of ¹³C)

Data Processing: Process the FID with an exponential multiplication (line broadening of 1-2

Hz) followed by a Fourier transform.

Table 3: Predicted ¹³C NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCl₃) Note: Predicted

values are based on established chemical shift ranges and data from analogous compounds.

[4]
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Carbon(s) Predicted δ (ppm) Assignment Rationale

C3 (-CH(OH)-) ~65

Carbinol carbon, shifted

downfield by the

electronegative oxygen.

C4 (≡C-) ~85
Alkynyl carbon attached to the

carbinol center.

C5 (≡CH) ~75

Terminal alkynyl carbon,

typically slightly upfield of the

internal alkyne carbon.

C2 (=CH-) ~135
Vinylic carbon, deshielded due

to sp² hybridization.

C1 (=CH₂) ~117

Terminal vinylic carbon,

typically upfield of the

substituted vinylic carbon.

Infrared (IR) Spectroscopy
Expertise & Experience: IR spectroscopy is an essential technique for identifying the key

functional groups present in a molecule. For 1-Penten-4-yn-3-ol, IR analysis provides rapid,

confirmatory evidence for the O-H (alcohol), C≡C-H (terminal alkyne), and C=C (alkene)

groups. The spectrum is a unique fingerprint that validates the molecule's identity.

Experimental Protocol: IR Spectrum Acquisition

Sample Preparation: Place one drop of neat (undiluted) 1-Penten-4-yn-3-ol liquid between

two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin film.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Scan Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹
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Number of Scans: 16-32

Background Correction: Record a background spectrum of the clean salt plates and subtract

it from the sample spectrum.

Table 4: Characteristic IR Absorption Bands for 1-Penten-4-yn-3-ol

Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

~3350 Broad, Strong O-H stretch Alcohol

~3300 Sharp, Strong ≡C-H stretch Terminal Alkyne

~3090 Medium =C-H stretch Alkene

~2120 Sharp, Medium C≡C stretch Alkyne

~1645 Medium C=C stretch Alkene

~1100 Strong C-O stretch Secondary Alcohol

990 and 920 Strong
=C-H bend (out-of-

plane)

Monosubstituted

Alkene

Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry provides the molecular weight and, through

fragmentation analysis, valuable structural information. Electron Ionization (EI) is a common

high-energy technique that leads to predictable fragmentation patterns, which can be pieced

together to confirm the connectivity of the molecule. The molecular ion (M⁺˙) is expected at m/z

82, corresponding to the molecular weight.

dot graph "fragmentation_pathway" { rankdir=LR; node [shape=box, style=rounded,

fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge

[fontsize=9, color="#5F6368"];

M [label="[C₅H₆O]⁺˙\nm/z = 82\n(Molecular Ion)"]; F1 [label="[M - H]⁺\nm/z = 81"]; F2 [label="

[M - CH=CH₂]⁺\nm/z = 55\n(Propargyl cation)"]; F3 [label="[M - C₂H]⁺\nm/z = 57"];
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M -> F1 [label="- H˙"]; M -> F2 [label="- C₂H₃˙ (vinyl radical)"]; M -> F3 [label="- C₂H˙ (ethynyl

radical)"]; } Caption: Predicted major fragmentation pathways for 1-Penten-4-yn-3-ol in EI-MS.

Experimental Protocol: GC-MS Acquisition

Sample Preparation: Prepare a dilute solution of 1-Penten-4-yn-3-ol (~100 ppm) in a volatile

solvent like dichloromethane or ethyl acetate.

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with

an EI source.

GC Conditions:

Column: Standard non-polar column (e.g., DB-5ms).

Injection Volume: 1 µL.

Inlet Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 2 min, ramp to 250 °C at 10 °C/min.

MS Conditions:

Ionization Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 200.

Table 5: Predicted Mass Spectrum Fragmentation for 1-Penten-4-yn-3-ol
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m/z
Predicted Relative
Intensity

Ion Structure /
Fragment Lost

Rationale

82 Low [C₅H₆O]⁺˙ (M⁺˙) Molecular ion.

81 Medium [C₅H₅O]⁺

Loss of a hydrogen

radical (H˙), likely from

the alcohol or alkyne.

57 Medium [C₃H₅O]⁺
Loss of an ethynyl

radical (˙C≡CH).

55 High [C₃H₃O]⁺

Loss of a vinyl radical

(˙CH=CH₂), a stable

resonance-stabilized

cation.

53 Medium [C₄H₅]⁺ Loss of H₂O and H˙.

39 Medium [C₃H₃]⁺
Propargyl cation, a

common fragment.

29 High [CHO]⁺ or [C₂H₅]⁺

Formyl cation or

fragment from the

vinyl group.

Summary and Conclusion
The comprehensive spectroscopic analysis of 1-Penten-4-yn-3-ol relies on the synergistic

application of NMR, IR, and MS techniques. While a complete, publicly available experimental

dataset is elusive, a robust and reliable characterization can be achieved through the predictive

and interpretive framework presented. The expected ¹H and ¹³C NMR spectra provide a

detailed map of the carbon-hydrogen framework. IR spectroscopy offers rapid and definitive

confirmation of the key alcohol, alkyne, and alkene functional groups. Finally, mass

spectrometry confirms the molecular weight and provides structural validation through

predictable fragmentation patterns. This guide establishes a validated protocol and interpretive

foundation for scientists working with this versatile and reactive building block, ensuring

confidence in its identity and purity for downstream applications in research and development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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